N-(3-methoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
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Description
N-(3-methoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is a useful research compound. Its molecular formula is C17H17N3O3 and its molecular weight is 311.341. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Applications in Drug Development
Studies have explored the synthesis of related acetamide derivatives and their applications in drug development. For instance, the synthesis and evaluation of acetamide derivatives as antimicrobial agents highlight the potential of these compounds in treating bacterial and fungal infections. One such study identified that certain 2-oxo-3-(arylimino)indolin-1-yl)-N-aryl acetamide derivatives exhibit promising antibacterial and antifungal activities (Debnath & Ganguly, 2015).
Environmental Impact and Herbicide Metabolism
Research on chloroacetamide herbicides, which share a functional similarity with the compound , sheds light on their environmental impact and metabolism. These herbicides, including substances like acetochlor and metolachlor, undergo complex metabolic processes in liver microsomes of humans and rats, potentially leading to carcinogenic compounds. This research provides insight into the environmental and health implications of acetamide derivatives (Coleman et al., 2000).
Catalytic and Synthetic Applications
The catalytic synthesis of N-(3-amino-4-methoxyphenyl)acetamide, a compound structurally related to the compound , demonstrates the green chemistry applications of acetamides in producing azo disperse dyes. This highlights the role of acetamide derivatives in facilitating environmentally friendly synthesis processes (Zhang Qun-feng, 2008).
Biochemical Research and Molecular Docking Studies
Acetamide derivatives have been the focus of biochemical research, particularly in the design and synthesis of compounds with potential therapeutic applications. Molecular docking studies on synthesized acetamide derivatives targeting specific enzymes or receptors illustrate the utility of these compounds in the development of new drugs. For example, the synthesis of certain acetamide derivatives for evaluation as anticonvulsant agents indicates the potential for these compounds in treating neurological disorders (Ibrahim et al., 2013).
Properties
IUPAC Name |
N-(3-methoxyphenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c1-23-12-6-4-5-11(9-12)18-16(21)10-15-17(22)20-14-8-3-2-7-13(14)19-15/h2-9,15,19H,10H2,1H3,(H,18,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHFVKNSWBNYBLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.